Benzeneethanamine, 4-oxo-4-((2-phenylethyl)amino)-2-butanesulfinate
Benzeneethanamine, 4-oxo-4-((2-phenylethyl)amino)-2-butanesulfinate
Brand Name:
Vulcanchem
CAS No.:
171359-14-1
VCID:
VC20908425
InChI:
InChI=1S/C12H17NO3S.C8H11N/c1-10(17(15)16)9-12(14)13-8-7-11-5-3-2-4-6-11;9-7-6-8-4-2-1-3-5-8/h2-6,10H,7-9H2,1H3,(H,13,14)(H,15,16);1-5H,6-7,9H2
SMILES:
CC(CC(=O)NCCC1=CC=CC=C1)S(=O)O.C1=CC=C(C=C1)CCN
Molecular Formula:
C20H28N2O3S
Molecular Weight:
376.5 g/mol
Benzeneethanamine, 4-oxo-4-((2-phenylethyl)amino)-2-butanesulfinate
CAS No.: 171359-14-1
Cat. No.: VC20908425
Molecular Formula: C20H28N2O3S
Molecular Weight: 376.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 171359-14-1 |
|---|---|
| Molecular Formula | C20H28N2O3S |
| Molecular Weight | 376.5 g/mol |
| IUPAC Name | 4-oxo-4-(2-phenylethylamino)butane-2-sulfinic acid;2-phenylethanamine |
| Standard InChI | InChI=1S/C12H17NO3S.C8H11N/c1-10(17(15)16)9-12(14)13-8-7-11-5-3-2-4-6-11;9-7-6-8-4-2-1-3-5-8/h2-6,10H,7-9H2,1H3,(H,13,14)(H,15,16);1-5H,6-7,9H2 |
| Standard InChI Key | BFXVFPMZGQDOQW-UHFFFAOYSA-N |
| SMILES | CC(CC(=O)NCCC1=CC=CC=C1)S(=O)O.C1=CC=C(C=C1)CCN |
| Canonical SMILES | CC(CC(=O)NCCC1=CC=CC=C1)S(=O)O.C1=CC=C(C=C1)CCN |
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